Cas no 2248316-60-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate
• CAS No: 2248316-60-9
• MF: C₁₅H₁₆N₂O₇S
• MW: 368.361742973328
• CID: 6012635
• PubChem ID: 165728555
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248316-60-9
• EN300-6517502
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate

• Inchi： 1S/C15H16N2O7S/c18-13(5-10-25(21,22)16-6-8-23-9-7-16)24-17-14(19)11-3-1-2-4-12(11)15(17)20/h1-4H,5-10H2
• InChI Key： SCTQBCXPZXKDEC-UHFFFAOYSA-N
• SMILES： S(CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 368.06782203g/mol
• Monoisotopic Mass: 368.06782203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 119Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate (CAS No. 2248316-60-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate, identified by its CAS number 2248316-60-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and potential biological activities. The presence of both the isoindole and morpholine-sulfonyl moieties suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry, particularly for their role as scaffolds in the development of bioactive molecules. The 1,3-dioxo functional group within this compound introduces a reactive site that can participate in various chemical transformations, enhancing its versatility in synthetic applications. Additionally, the morpholine-4-sulfonyl moiety is known for its ability to modulate biological pathways by serving as a pharmacophore in numerous therapeutic agents.

The structural design of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate aligns with current trends in drug development, where the integration of multiple pharmacophoric elements enhances binding affinity and selectivity. This compound exemplifies the strategic use of functional groups to optimize pharmacological properties, making it a valuable asset in the quest for novel therapeutic interventions.

In the context of modern pharmaceutical research, the synthesis and characterization of this compound have been facilitated by advanced computational methods and synthetic techniques. Molecular modeling studies have predicted favorable interactions between this molecule and potential biological targets, including enzymes and receptors involved in critical disease pathways. These predictions are supported by experimental data obtained from high-throughput screening assays, which have identified promising leads for further optimization.

The bioactivity profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate has been preliminarily assessed through in vitro assays. Initial results suggest potential efficacy against various pathological conditions, including inflammation and metabolic disorders. The dual functionality provided by the isoindole and morpholine-sulfonyl groups enables selective modulation of key signaling pathways, which is crucial for developing targeted therapies with minimal side effects.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-defined functional handles allows for facile modifications through established chemical methodologies. This flexibility is essential for medicinal chemists who aim to fine-tune pharmacological properties by introducing subtle structural changes. The development of efficient synthetic routes has been a focus of recent research efforts, ensuring that large-scale production is feasible for preclinical and clinical studies.

The role of computational chemistry in the design and optimization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate cannot be overstated. Advanced algorithms have been employed to predict molecular properties such as solubility, permeability, and metabolic stability. These predictions guide experimental design and help prioritize compounds for further investigation. Additionally, machine learning models have been trained on large datasets to identify patterns that correlate with biological activity, enabling more rational decision-making in drug discovery.

Future directions in the study of this compound include exploring its mechanism of action through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding how it interacts with biological targets at the atomic level will provide insights into its mode of action and inform the development of next-generation analogs. Furthermore, preclinical studies are planned to evaluate its safety profile and therapeutic potential in animal models.

The integration of interdisciplinary approaches has been instrumental in advancing the understanding and application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(morpholine-4-sulfonyl)propanoate. Collaboration between chemists, biologists, and pharmacologists has fostered a synergistic environment where innovative ideas are translated into tangible outcomes. This collaborative spirit is essential for driving progress in drug discovery and addressing unmet medical needs.

In conclusion,1,3-dioxo-2,3-dihydro-1H_isoindol_2-yıl 3_(morpholine_4_sulfonyl)_propanoate(CAS No. 2248316_60_9) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising bioactivity make it a compelling candidate for further investigation. As research continues to uncover new applications and optimize its properties,this compound holds great potential as a therapeutic agent or as a building block for future drug development initiatives.